Cas no 90830-15-2 (N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide)

• Product Name: N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide
• CAS No: 90830-15-2
• MF: C₉H₄ClF₆NO
• MW: 291.577582359314
• CID: 1954886
• PubChem ID: 1638441
• Update Time: 2025-04-21

N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2,2-trifluoroacetamide
• acetamide, N-[4-chloro-3-(trifluoromethyl)phenyl]-2,2,2-trifluoro-
• 4'-Chloro-3'-(trifluoromethyl)-2,2,2-trifluoroacetanilide
• DTXCID50160789
• Acetanilide, 4'-chloro-2,2,2-trifluoro-3'-(trifluoromethyl)-
• AKOS002276391
• Acetamide, N-(4-chloro-3-(trifluoromethyl)phenyl)-2,2,2-trifluoro-
• 90830-15-2
• DTXSID30238298

• Inchi： 1S/C9H4ClF6NO/c10-6-2-1-4(3-5(6)8(11,12)13)17-7(18)9(14,15)16/h1-3H,(H,17,18)
• InChI Key： HDHHCZJGICPRAU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 290.989
• Monoisotopic Mass: 290.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.581
• Boiling Point: 280.5°C at 760 mmHg
• Flash Point: 123.4°C
• Refractive Index: 1.463